Cas no 1339491-31-4 (4-Pyrimidinecarboxylic acid, 2-(3-pyridinylmethyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(3-pyridinylmethyl)-
• CAS No: 1339491-31-4
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 5272840
• Update Time: 2025-10-05

4-Pyrimidinecarboxylic acid, 2-(3-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-3-ylmethyl)pyrimidine-4-carboxylic acid
• 2-[(pyridin-3-yl)methyl]pyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylic acid, 2-(3-pyridinylmethyl)-

• Inchi： 1S/C11H9N3O2/c15-11(16)9-3-5-13-10(14-9)6-8-2-1-4-12-7-8/h1-5,7H,6H2,(H,15,16)
• InChI Key： VQSQIULJYMWMIV-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NC(CC2C=NC=CC=2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 0.9
• Topological Polar Surface Area: 76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-Pyrimidinecarboxylic acid, 2-(3-pyridinylmethyl)-

4-Pyrimidinecarboxylic acid, 2-(3-pyridinylmethyl) (CAS No. 1339491-31-4): An Overview

4-Pyrimidinecarboxylic acid, 2-(3-pyridinylmethyl) (CAS No. 1339491-31-4) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyrimidine and pyridine moieties, has garnered attention for its potential therapeutic applications, particularly in the treatment of various diseases and conditions. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

The chemical structure of 4-Pyrimidinecarboxylic acid, 2-(3-pyridinylmethyl) (CAS No. 1339491-31-4) is defined by its core pyrimidine ring attached to a carboxylic acid group and a pyridine ring through a methyl linker. The molecular formula is C₁₀H₉N₃O₂, with a molecular weight of approximately 207.20 g/mol. The compound exhibits excellent solubility in polar solvents such as water and dimethyl sulfoxide (DMSO), making it suitable for various biochemical assays and in vitro studies.

The presence of the carboxylic acid group imparts acidic properties to the molecule, while the pyridine ring contributes to its basicity. These functional groups play a crucial role in the compound's interactions with biological targets, such as enzymes and receptors. The compound's structural features also make it amenable to modifications through synthetic chemistry, allowing for the development of analogs with enhanced pharmacological properties.

Synthesis Methods

The synthesis of 4-Pyrimidinecarboxylic acid, 2-(3-pyridinylmethyl) has been extensively studied in the literature. One common approach involves the reaction of 2-chloromethylpyridine with 4-pyrimidinecarboxylic acid or its derivatives under appropriate conditions. This method typically involves nucleophilic substitution reactions followed by deprotection steps to yield the final product.

An alternative synthetic route involves the coupling of 2-(3-pyridinylmethyl)amine with 4-pyrimidinecarboxylic acid chloride using coupling agents such as dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). This method provides a more direct route to the target compound and can be optimized for higher yields and purity.

Biological Activities

4-Pyrimidinecarboxylic acid, 2-(3-pyridinylmethyl) has been investigated for its potential therapeutic applications in various biological systems. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in disease pathways. For example, recent studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 4-Pyrimidinecarboxylic acid, 2-(3-pyridinylmethyl) has also been evaluated for its anti-inflammatory and anti-cancer activities. Preclinical studies have demonstrated that it can effectively reduce inflammation in animal models of arthritis and other inflammatory conditions. Furthermore, it has shown promising results in inhibiting the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers.

Clinical Trials and Development

The promising preclinical findings for 4-Pyrimidinecarboxylic acid, 2-(3-pyridinylmethyl) have led to increased interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently conducting phase I and II clinical trials to evaluate its safety and efficacy in human subjects. These trials are focused on assessing the compound's pharmacokinetic properties, dose-ranging effects, and potential side effects.

Preliminary results from these trials have been encouraging, with the compound demonstrating good tolerability and a favorable safety profile at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential interactions with other medications.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of 4-Pyrimidinecarboxylic acid, 2-(3-pyridinylmethyl). One notable area of research involves the development of prodrugs based on this compound to improve its bioavailability and reduce side effects. Prodrugs are inactive derivatives that are converted into active drugs within the body through metabolic processes.

An example of such a prodrug is a derivative where the carboxylic acid group is esterified or amide-linked to improve oral absorption. These prodrugs have shown enhanced stability in gastrointestinal fluids and increased permeability across cell membranes, leading to improved therapeutic outcomes.

Conclusion

In conclusion, 4-Pyrimidinecarboxylic acid, 2-(3-pyridinylmethyl) (CAS No. 1339491-31-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future breakthroughs in drug discovery and development.